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Compound of Interest

Compound Name: BM 21.1298

Cat. No.: B1667141

Disclaimer: No specific Material Safety Data Sheet (MSDS) for BM 21.1298 was found in the
available resources. The following guidance is based on the general properties of non-
nucleoside reverse transcriptase inhibitors (NNRTIs) and should be supplemented with a

compound-specific risk assessment before handling.

BM 21.1298 is a thiazolo-iso-indolinone derivative that acts as a selective and specific non-
nucleoside inhibitor of HIV-1 reverse transcriptase (RT)[1][2]. As with any investigational
compound, caution should be exercised during handling, storage, and disposal to minimize
exposure and ensure laboratory safety.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is crucial when handling BM 21.1298. The
following table summarizes the recommended PPE for various laboratory activities.
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Recommended Personal Protective

Activity .
Equipment (PPE)

- Primary: Enclosure (e.g., chemical fume hood,
ventilated balance enclosure) to contain dust. -
Gloves: Nitrile or other chemically resistant
o ) ) ) gloves. - Eye Protection: Safety glasses with
Weighing and Aliquoting (Solid Form) ] ]

side shields or goggles. - Lab Coat: Standard
laboratory coat. - Respiratory Protection: If an
enclosure is not available, a properly fitted N95

or higher-rated respirator is recommended.

- Primary: Chemical fume hood. - Gloves: Nitrile
) ) or other chemically resistant gloves. - Eye
Handling Solutions _ o _
Protection: Safety glasses with side shields or

goggles. - Lab Coat: Standard laboratory coat.

- Gloves: Nitrile gloves. - Eye Protection: Safety
General Laboratory Use
glasses. - Lab Coat: Standard laboratory coat.

Operational Plan: Handling and Storage

Handling:

o Engineering Controls: All work involving solid BM 21.1298 or concentrated solutions should
be conducted in a certified chemical fume hood to minimize inhalation exposure.

e Personal Hygiene: Avoid direct contact with skin, eyes, and clothing. Wash hands thoroughly
after handling. Do not eat, drink, or smoke in laboratory areas.

« Spill Management: In case of a spill, decontaminate the area using an appropriate method.
For small spills, absorb with an inert material and place in a sealed container for disposal.
For larger spills, follow institutional emergency procedures.

Storage:

o Store BM 21.1298 in a tightly sealed, light-resistant container.
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» Keep in a cool, dry, and well-ventilated area away from incompatible materials.

» Follow any specific storage temperature recommendations provided by the supplier.

Disposal Plan

The disposal of BM 21.1298 and associated waste must comply with local, state, and federal

regulations. The following table provides a general disposal plan.

Waste Type

Disposal Procedure

Unused Solid Compound

- Treat as chemical waste. - Collect in a clearly
labeled, sealed container. - Dispose of through a

licensed hazardous waste disposal company.

Contaminated Labware (e.qg., pipette tips, tubes)

- Collect in a designated, labeled hazardous
waste container. - Dispose of through a licensed

hazardous waste disposal company.

Aqueous Waste Containing BM 21.1298

- Collect in a labeled, sealed waste container. -
Do not pour down the drain. - Dispose of
through a licensed hazardous waste disposal

company.

Empty Containers

- Triple rinse with a suitable solvent. - Dispose of
the rinsate as hazardous waste. - The empty,
rinsed container can then be disposed of as
regular laboratory glass or plastic waste,

depending on institutional policies.

For investigational drugs used in a clinical research setting, it is important to adhere to

guidelines for the destruction of used and unused medications, which often involve incineration

by a specialized waste management vendor[3]. Non-hazardous drug waste can be placed in

red biohazard-chemotoxic containers for incineration[3]. Always consult with your institution's

Environmental Health and Safety (EHS) department for specific disposal protocols[3].

Mechanism of Action: Inhibition of HIV-1 Reverse

Transcriptase
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BM 21.1298 is a non-nucleoside reverse transcriptase inhibitor (NNRTI)[1]. NNRTIs are a class
of antiretroviral drugs that bind to a hydrophobic pocket in the HIV-1 reverse transcriptase
enzyme, which is located near the polymerase active site[4][5]. This binding is allosteric,
meaning it occurs at a site other than the enzyme's active site[4]. The binding of the NNRTI
induces a conformational change in the enzyme that inhibits its function, thereby blocking the
conversion of viral RNA into DNA[6][7]. This action is specific to HIV-1 RT, NNRTIs are not
effective against HIV-2 RT[2][4].

Caption: Mechanism of HIV-1 reverse transcriptase inhibition by BM 21.1298.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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